Cas no 70293-99-1 (Physalin I)

Physalin I structure
Physalin I structure
Product Name:Physalin I
CAS No:70293-99-1
MF:C29H34O11
MW:558.573669910431
CID:5579384
Update Time:2024-03-04

Physalin I Chemical and Physical Properties

Names and Identifiers

    • Physalin I
    • (+)-Physalin I
    • Inchi: 1S/C29H34O11/c1-23-11-18-25(3)29-19(23)20(32)28(40-29,37-12-15(23)21(33)38-18)14-10-17(31)27(36-4)8-5-6-16(30)24(27,2)13(14)7-9-26(29,35)22(34)39-25/h5-6,13-15,17-19,31,35H,7-12H2,1-4H3
    • InChI Key: PKBKMEUABLQCJI-UHFFFAOYSA-N
    • SMILES: COC12C(O)CC3C(CCC4(C56C7C(C3(OCC3C7(C)CC(OC3=O)C5(C)OC4=O)O6)=O)O)C1(C)C(=O)C=CC2

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 40
  • XLogP3: -0.898999999999999

Experimental Properties

  • Density: 1.53±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • pka: 12.09±0.70(Predicted)

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